Cas no 110208-00-9 (Benzoic acid, 3-(propylthio)-)

• Product Name: Benzoic acid, 3-(propylthio)-
• CAS No: 110208-00-9
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 1196522
• Update Time: 2025-04-20

Benzoic acid, 3-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(propylthio)-
• 3-n.propylthio-benzoic acid

• Inchi： 1S/C10H12O2S/c1-2-6-13-9-5-3-4-8(7-9)10(11)12/h3-5,7H,2,6H2,1H3,(H,11,12)
• InChI Key： NUFZVXSIPGKAGB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)CCC

Computed Properties

• Exact Mass: 196.05586
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 37.3